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Technical Data Sheet: Methyl 4-bromo-3,5-
dimethoxybenzoate
Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties
Methyl 4-bromo-3,5-dimethoxybenzoate is an organic building block used in various

research and synthesis applications. This document provides core technical data regarding its

molecular formula and weight.

Data Presentation

Identifier Value Source

Molecular Formula C₁₀H₁₁BrO₄ [1][2][3]

Molecular Weight 275.10 g/mol [1][2][3][4]

CAS Number 26050-64-6 [1][3]
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The molecular weight and formula of a compound like Methyl 4-bromo-3,5-
dimethoxybenzoate are typically determined and confirmed using a combination of the

following standard analytical techniques:

Mass Spectrometry (MS): This technique is used to measure the mass-to-charge ratio of

ions. The molecular ion peak in the mass spectrum provides the molecular weight of the

compound. High-resolution mass spectrometry (HRMS) can provide the exact mass, which

helps in determining the elemental composition and thus the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy

provide information about the structure of the molecule, including the number and types of

hydrogen and carbon atoms. This data is crucial for confirming the molecular structure and,

by extension, the molecular formula.

Elemental Analysis: This method determines the percentage composition of elements (like

carbon, hydrogen, and bromine) in a sample. The results are used to empirically derive the

molecular formula.

A detailed experimental protocol for the synthesis and characterization of Methyl 4-bromo-3,5-
dimethoxybenzoate can involve refluxing 4-bromo-3,5-dihydroxybenzoic acid with dimethyl

sulfate in the presence of potassium carbonate, followed by purification and analysis using the

techniques mentioned above to confirm its identity and purity[3].

Logical Relationships of Molecular Components
The following diagram illustrates the constituent parts that form the molecular formula of

Methyl 4-bromo-3,5-dimethoxybenzoate.
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Elemental Composition Atom Count

Methyl 4-bromo-3,5-dimethoxybenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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